Cas no 635325-33-6 (methyl 2-chloro-4-hydrazinylbenzoate)

• Product Name: methyl 2-chloro-4-hydrazinylbenzoate
• CAS No: 635325-33-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD22565252
• CID: 3029594
• PubChem ID: 21414029
• Update Time: 2025-05-24

methyl 2-chloro-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydrazino-benzoic acid methyl ester
• methyl 2-chloro-4-hydrazinylbenzoate
• DTXSID301290015
• EN300-1982777
• WGTWQMQOTAZJOP-UHFFFAOYSA-N
• G11430
• methyl 2-chloro-4-hydrazino-benzoate
• SCHEMBL4157373
• 635325-33-6

• MDL： MFCD22565252
• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)6-3-2-5(11-10)4-7(6)9/h2-4,11H,10H2,1H3
• InChI Key： WGTWQMQOTAZJOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OC)NN

Computed Properties

• Exact Mass: 200.0352552Da
• Monoisotopic Mass: 200.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-chloro-4-hydrazinylbenzoate

Introduction to Methyl 2-Chloro-4-Hydrazinylbenzoate (CAS No. 635325-33-6)

Methyl 2-chloro-4-hydrazinylbenzoate, with the CAS registry number 635325-33-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a chlorine atom at the 2-position and a hydrazine group at the 4-position. The methyl ester group further enhances its chemical properties, making it a versatile molecule for various applications.

The synthesis of methyl 2-chloro-4-hydrazinylbenzoate involves a series of well-established organic reactions. Typically, the starting material is 2-chlorobenzoic acid, which undergoes esterification to form the methyl ester. Subsequently, the introduction of the hydrazine group at the para position is achieved through nucleophilic substitution or coupling reactions. This multi-step synthesis ensures high purity and structural integrity, which are critical for its use in research and development.

Recent studies have highlighted the potential of methyl 2-chloro-4-hydrazinylbenzoate in drug discovery and development. Its structure provides a platform for exploring novel bioactive compounds with potential therapeutic applications. For instance, researchers have investigated its ability to act as a precursor for synthesizing heterocyclic compounds, which are known for their pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

In addition to its role in drug discovery, methyl 2-chloro-4-hydrazinylbenzoate has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its exploration as a building block for constructing functional materials. These materials exhibit interesting optical and electronic properties, making them candidates for applications in sensors, catalysis, and energy storage devices.

The versatility of methyl 2-chloro-4-hydrazinylbenzoate extends to its use in analytical chemistry. Its distinct spectroscopic properties make it an ideal candidate for developing new analytical methods. For example, researchers have utilized its UV-vis absorption characteristics to design sensitive assays for detecting trace amounts of metal ions in environmental samples.

Moreover, recent advancements in green chemistry have inspired efforts to optimize the synthesis of methyl 2-chloro-4-hydrazinylbenzoate using eco-friendly methods. By employing microwave-assisted synthesis or catalytic systems that minimize waste generation, scientists aim to enhance the sustainability of this compound's production process.

In conclusion, methyl 2-chloro-4-hydrazinylbenzoate (CAS No. 635325-33-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties continue to drive innovative research, positioning it as a valuable tool in both academic and industrial settings.